Cas no 1903717-22-5 (N-(2-{2-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}ethyl)thiophene-2-sulfonamide)

• Product Name: N-(2-{2-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}ethyl)thiophene-2-sulfonamide
• CAS No: 1903717-22-5
• MF: C₁₃H₁₃N₃O₃S₃
• MW: 355.455618619919
• CID: 6165288
• PubChem ID: 92129640
• Update Time: 2025-05-30

N-(2-{2-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}ethyl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{2-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}ethyl)thiophene-2-sulfonamide
• 1903717-22-5
• F6524-6091
• N-(2-{2-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)thiophene-2-sulfonamide
• AKOS025390737
• N-(2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)thiophene-2-sulfonamide
• N-[2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3-yl)ethyl]thiophene-2-sulfonamide

• Inchi： 1S/C13H13N3O3S3/c1-9-15-12-10(4-8-21-12)13(17)16(9)6-5-14-22(18,19)11-3-2-7-20-11/h2-4,7-8,14H,5-6H2,1H3
• InChI Key： WPLOVKYHNBUIAF-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(NCCN1C(C2C=CSC=2N=C1C)=O)(=O)=O

Computed Properties

• Exact Mass: 355.01190481g/mol
• Monoisotopic Mass: 355.01190481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 144Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-(2-{2-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}ethyl)thiophene-2-sulfonamide

Comprehensive Overview of N-(2-{2-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)thiophene-2-sulfonamide (CAS No. 1903717-22-5)

The compound N-(2-{2-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)thiophene-2-sulfonamide (CAS No. 1903717-22-5) is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. This thienopyrimidine derivative is characterized by its sulfonamide moiety, which is known to enhance binding affinity and selectivity in biological systems. Researchers are particularly intrigued by its potential applications in targeting enzyme inhibition and receptor modulation, making it a promising candidate for further investigation.

In recent years, the search for novel small-molecule inhibitors has intensified, driven by the need for more effective therapeutic agents. The thienopyrimidine scaffold, as seen in this compound, is a privileged structure in drug design due to its versatility and ability to interact with diverse biological targets. The incorporation of a thiophene sulfonamide group further enhances its pharmacological profile, potentially improving solubility and metabolic stability. These attributes align with current trends in precision medicine and personalized therapeutics, where molecular specificity is paramount.

The synthesis of N-(2-{2-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)thiophene-2-sulfonamide involves multi-step organic reactions, including cyclization and sulfonylation processes. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. The compound's physicochemical properties, including logP and pKa, are critical for understanding its drug-likeness and ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics.

One of the most frequently asked questions in online forums and scientific discussions revolves around the biological activity of thienopyrimidine derivatives. Preliminary studies suggest that this compound may exhibit kinase inhibitory activity, which is highly relevant in the context of cancer research and inflammatory diseases. However, detailed mechanistic studies and in vivo evaluations are still needed to validate these hypotheses. The growing interest in AI-driven drug discovery has also led to computational studies predicting its binding modes and potential off-target effects.

From an industrial perspective, the scalability of synthesizing CAS No. 1903717-22-5 is a topic of interest. Optimizing reaction conditions to achieve high yields while minimizing environmental impact aligns with the principles of green chemistry. Additionally, the compound's compatibility with high-throughput screening platforms makes it a valuable asset for pharmaceutical companies focused on lead optimization.

In conclusion, N-(2-{2-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)thiophene-2-sulfonamide represents a compelling area of research with broad implications for drug development. Its structural features and potential bioactivity make it a subject of ongoing exploration, particularly in the realms of targeted therapy and chemical biology. As scientific advancements continue, this compound may emerge as a key player in addressing unmet medical needs.